N-cyclohexyl-4-(4-nitrophenyl)-1-piperazinecarbothioamide

• Molecular Formula: C17H24N4O2S
• Molecular Weight: 348.5 g/mol
• IUPAC Name: N-cyclohexyl-4-(4-nitrophenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C17H24N4O2S/c22-21(23)16-8-6-15(7-9-16)19-10-12-20(13-11-19)17(24)18-14-4-2-1-3-5-14/h6-9,14H,1-5,10-13H2,(H,18,24)
• InChI Key: IAFFAWSDWUDDKZ-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)NC(=S)N2CCN(CC2)C3=CC=C(C=C3)[N+](=O)[O-]

Description

N-cyclohexyl-4-(4-nitrophenyl)-1-piperazinecarbothioamide is a member of piperazines.

Scientific Research Applications

Antimicrobial and Antiviral Activities

N-cyclohexyl-4-(4-nitrophenyl)-1-piperazinecarbothioamide has been investigated for its biological activities, particularly its antimicrobial and antiviral properties. Studies have shown that certain urea and carbothioamide derivatives, related to this compound, exhibit potent antimicrobial activity. For instance, Reddy et al. (2013) synthesized a series of these derivatives, revealing that specific compounds demonstrated significant antimicrobial effects (Reddy et al., 2013).

Therapeutic Potential in Tuberculosis Treatment

Another application of N-cyclohexyl-4-(4-nitrophenyl)-1-piperazinecarbothioamide is in the development of new drugs for treating drug-sensitive and drug-resistant tuberculosis. Macozinone, a compound structurally related to N-cyclohexyl-4-(4-nitrophenyl)-1-piperazinecarbothioamide, has shown promise in this area. Zhang and Aldrich (2019) provided a detailed analysis of Macozinone, highlighting its potential as an effective treatment against tuberculosis (Zhang & Aldrich, 2019).

Role in Positron Emission Tomography (PET) Radiotracers

Compounds structurally similar to N-cyclohexyl-4-(4-nitrophenyl)-1-piperazinecarbothioamide have been investigated for their use as PET radiotracers, particularly in the study of neurological and psychiatric disorders. García et al. (2014) developed derivatives that showed high affinity and selectivity for certain brain receptors, indicating their potential in PET imaging (García et al., 2014).

Conformational Analysis in Drug Design

N-cyclohexyl-4-(4-nitrophenyl)-1-piperazinecarbothioamide's structural characteristics have also been studied for their relevance in drug design. Plazzi et al. (1997) conducted a conformational analysis of a similar compound to understand its potential as a template in the design of new drugs (Plazzi et al., 1997).